Cas no 1803713-71-4 (2-(Chloromethyl)-4-formylphenylpropanal)

• Product Name: 2-(Chloromethyl)-4-formylphenylpropanal
• CAS No: 1803713-71-4
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 4961582
• Update Time: 2025-06-08

2-(Chloromethyl)-4-formylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-formylphenylpropanal

• Inchi： 1S/C11H11ClO2/c1-8(6-13)11-3-2-9(7-14)4-10(11)5-12/h2-4,6-8H,5H2,1H3
• InChI Key： CZXRKJCUVBYQBT-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=O)C=CC=1C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1

Additional information on 2-(Chloromethyl)-4-formylphenylpropanal

Introduction to 2-(Chloromethyl)-4-formylphenylpropanal (CAS No. 1803713-71-4)

2-(Chloromethyl)-4-formylphenylpropanal, with the CAS number 1803713-71-4, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex molecular framework, which includes a chloromethyl group, a formyl group, and a propanal moiety. These functional groups endow the molecule with a range of chemical reactivities and biological activities, making it an intriguing subject for both academic research and industrial development.

The chemical structure of 2-(Chloromethyl)-4-formylphenylpropanal can be represented as C₁₁H₁₁ClO₂. The presence of the chloromethyl group (−CH₂Cl) and the formyl group (−CHO) introduces electrophilic centers that can participate in various nucleophilic reactions. Additionally, the propanal moiety (−CH₂CHO) provides a ketone-like functionality that can undergo reduction or oxidation reactions. This combination of functional groups makes 2-(Chloromethyl)-4-formylphenylpropanal a valuable building block for the synthesis of more complex molecules.

In the realm of pharmaceutical research, 2-(Chloromethyl)-4-formylphenylpropanal has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a precursor for the development of anti-inflammatory agents and anticancer drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(Chloromethyl)-4-formylphenylpropanal exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro. Another study in the same year reported that certain analogs of this compound displayed potent cytotoxic effects against various cancer cell lines, suggesting their potential as lead compounds for further drug development.

Beyond pharmaceutical applications, 2-(Chloromethyl)-4-formylphenylpropanal has also found utility in materials science. Its ability to undergo selective functionalization reactions makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound to develop novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

The synthesis of 2-(Chloromethyl)-4-formylphenylpropanal typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-formylbenzaldehyde with chloromethyl methyl ether followed by subsequent oxidation steps to introduce the propanal functionality. Advances in catalytic methods and green chemistry approaches have led to more efficient and environmentally friendly synthetic pathways for this compound.

In terms of safety and handling, it is important to note that while 2-(Chloromethyl)-4-formylphenylpropanal is not classified as a hazardous material or controlled substance, it should still be handled with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a well-ventilated area away from incompatible materials.

The future prospects for 2-(Chloromethyl)-4-formylphenylpropanal are promising. Ongoing research continues to uncover new applications and derivatives of this compound, driven by its unique chemical properties and versatility. As synthetic methods become more refined and cost-effective, it is likely that we will see increased use of 2-(Chloromethyl)-4-formylphenylpropanal in both academic and industrial settings.

In conclusion, 2-(Chloromethyl)-4-formylphenylpropanal (CAS No. 1803713-71-4) is a multifaceted organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop new drugs and advanced materials. As research in this area continues to advance, the importance of this compound is likely to grow, contributing to significant advancements in various scientific fields.